molecular formula C8H7N5O4S B8307315 Methyl 2-((4-nitro-2H-1,2,3-triazol-2-yl)methyl)thiazole-4-carboxylate

Methyl 2-((4-nitro-2H-1,2,3-triazol-2-yl)methyl)thiazole-4-carboxylate

Cat. No.: B8307315
M. Wt: 269.24 g/mol
InChI Key: MQYPYGPEOFDGQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-((4-nitro-2H-1,2,3-triazol-2-yl)methyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C8H7N5O4S and its molecular weight is 269.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7N5O4S

Molecular Weight

269.24 g/mol

IUPAC Name

methyl 2-[(4-nitrotriazol-2-yl)methyl]-1,3-thiazole-4-carboxylate

InChI

InChI=1S/C8H7N5O4S/c1-17-8(14)5-4-18-7(10-5)3-12-9-2-6(11-12)13(15)16/h2,4H,3H2,1H3

InChI Key

MQYPYGPEOFDGQG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CSC(=N1)CN2N=CC(=N2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of methyl 2-(chloromethyl)thiazole-4-carboxylate (S. A. Hermitage et al. Organic Process Research & Development, 5, 37-44, 2001) (2.05 g, 10.7 mmol) in DMF (20.0 mL) was added to a solution of 4-nitro-2H-[1,2,3]triazole (T. E. Eagles et al. Organic preparations and procedures 2 (2), 117-119, 1970; P. N. Neuman J. Heterocycl. Chem. 8, 51-56, 1971) (11.53 g of a 8% solution in DMF, 9.70 mmol) in DMF (20.0 mL) pre-treated for 30 min with DIPEA (3.21 mL, 19.4 mmol) and the reaction mixture was stirred overnight at 50° C. Water (50 mL), followed by EA (50 mL) was added. The layers were separated and the aq. layer was extracted with EA (2×50 mL), dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (gradient from 60:40 hept-EA to 50:50 hept-EA)) gave the title compound as a yellow solid. TLC: rf (6:4 hept-EA)=0.31. LC-MS-conditions 07: tR=0.67 min, [M+H]+=270.21.
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